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Compound of Interest

Compound Name: Demethyl Isradipine

CAS No.: 88977-30-4

Cat. No.: B126791

Get Quote

Isradipine is a potent dihydropyridine calcium channel blocker utilized extensively in

cardiovascular therapies. During drug development, stability testing, and pharmacokinetic

profiling, the precise quantification of its impurities and metabolites is a strict regulatory

mandate. Demethyl isradipine (also known as desmethyl isradipine, CAS 88977-30-4),

chemically defined as 4-(benzo[c][1,2,5]oxadiazol-4-yl)-5-(isopropoxycarbonyl)-2,6-dimethyl-

1,4-dihydropyridine-3-carboxylic acid, is a primary degradation product and in vivo

metabolite[1].

Accurate quantification of this specific impurity relies entirely on the quality and certification of

the reference standard used. This guide objectively compares the performance of different

grades of demethyl isradipine reference standards and provides a self-validating

experimental workflow for purity analysis using orthogonal analytical techniques.

Section 1: Comparative Analysis of Reference Standard
Grades
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When selecting a demethyl isradipine reference standard, analytical scientists must balance

regulatory compliance with resource allocation. We compare three distinct tiers: Primary

Certified Reference Materials (CRMs), Secondary Working Standards, and In-house

Synthesized Crude.

Table 1: Performance and Specification Comparison of Demethyl Isradipine Standards

Feature Primary CRM
Secondary
Working Standard

In-house
Synthesized

Purity (HPLC-UV) > 99.5% > 98.0% Variable (85 - 95%)

Absolute Purity Certified via qNMR
Derived against

Primary
Unverified

Traceability
ISO 17034 / NIST

traceable

Traceable to Primary

CRM
None

Cost / Lead Time
High / Readily

Available

Moderate / Readily

Available

Low Material Cost /

High Labor

Best Application
GMP Batch Release,

NDA filings

Routine QC, Method

Development

Early R&D, qualitative

spiking

Causality Insight: While in-house synthesis might appear cost-effective for early research,

dihydropyridines are notoriously prone to oxidation into pyridine analogs and rapid photolytic

degradation[2]. Commercial CRMs and 3[3] are rigorously characterized to account for these

specific degradation pathways, ensuring that the mass balance is accurate and stable over

time.

Section 2: The Self-Validating Analytical Workflow
To establish the trustworthiness of a demethyl isradipine reference standard, a dual-method

approach is mandatory. HPLC-UV provides relative chromatographic purity, while Quantitative

NMR (qNMR) provides absolute mass fraction. Together, they form a self-validating system

where the limitations of one technique are covered by the strengths of the other.

Critical Precaution: Dihydropyridine derivatives are highly photolabile. All procedures must be

conducted using low-actinic glassware to prevent unnecessary exposure to light, which rapidly
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induces aromatization of the dihydropyridine ring[4].

Protocol 1: Relative Purity Assessment via HPLC-UV
This protocol is adapted from 4[4] to ensure baseline resolution between isradipine and its

demethylated impurity.

Step-by-Step Methodology:

Mobile Phase Preparation: Prepare a mixture of Water, Methanol, and Tetrahydrofuran (THF)

in a 50:40:10 (v/v/v) ratio. Degas via sonication for 15 minutes. Causality: THF is critical for

disrupting pi-pi stacking interactions between the benzoxadiazole rings of the analytes and

the stationary phase, sharpening the peak shape.

Standard Preparation: Accurately weigh 5.0 mg of the 5[5] into a 25-mL low-actinic

volumetric flask. Dissolve in 2 mL of methanol to ensure complete solubilization, then dilute

to volume with the mobile phase.

System Suitability Solution: Prepare a mixed solution containing 6 µg/mL of Isradipine USP

Reference Standard and 6 µg/mL of Demethyl Isradipine.

Chromatographic Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Flow Rate: 1.0 mL/min.

Detection: UV at 230 nm.

Injection Volume: 20 µL.

System Suitability Criteria: Inject the suitability solution. The resolution (

) between isradipine and demethyl isradipine must be

[4].

Sample Analysis: Inject the standard preparation in triplicate. Calculate the relative purity

using the area normalization method, excluding the solvent front.
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Protocol 2: Absolute Purity Verification via qNMR
Because HPLC cannot detect inorganic salts or residual water, qNMR is utilized as an

orthogonal, self-validating technique.

Step-by-Step Methodology:

Sample Preparation: Weigh exactly 10.0 mg of Demethyl Isradipine and 5.0 mg of a NIST-

traceable internal standard (e.g., Maleic acid) into a vial.

Solvent Addition: Dissolve the mixture in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-

) containing 0.03% TMS.

Acquisition: Acquire the

H-NMR spectrum at 400 MHz or higher. Causality: Use a relaxation delay (

) of at least 30 seconds to ensure complete relaxation of all protons. Failing to allow full
relaxation will skew the quantitative integration, invalidating the absolute purity calculation.

Integration & Calculation: Integrate the distinct dihydropyridine proton signal of demethyl
isradipine against the olefinic protons of maleic acid to calculate the absolute mass fraction.

Section 3: Experimental Data & Chromatographic
Performance
The following data represents typical performance metrics when comparing a high-purity

commercial standard against a degraded in-house sample.

Table 2: Chromatographic Performance Metrics
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Parameter
Demethyl
Isradipine (CRM)

Isradipine (API)
In-house Crude
Matrix

Retention Time (RT) 6.4 min 8.2 min
Multiple peaks (4.0 -

9.0 min)

Resolution (

)
N/A 2.1 (from Demethyl)

< 1.0 (co-elution

observed)

LOD (S/N = 3) 0.02 µg/mL 0.02 µg/mL N/A

LOQ (S/N = 10) 0.06 µg/mL 0.06 µg/mL N/A

Section 4: Metabolic Pathway & Analytical Workflow
Visualization
The relationship between the parent API, the generation of the demethyl impurity, and the

analytical certification workflow is mapped below.
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Isradipine (API)
Calcium Channel Blocker

Hepatic Metabolism / Hydrolysis

Demethyl Isradipine
(Desmethyl Impurity)

Purity Certification Workflow

 Standardized as

HPLC-UV (Relative Purity)
Resolution > 1.5

qNMR (Absolute Purity)
Traceable to NIST

LC-MS/MS (Identity)
m/z 358 [M+H]+

Certified Reference Material
(>99.5% Purity)

Click to download full resolution via product page

Isradipine degradation to demethyl isradipine and the orthogonal analytical certification

workflow.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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